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Introduction

Bis(cyclopentadienyl)nickel(ll), commonly known as nickelocene or NiCpz, is an organonickel
compound with the chemical formula Ni(n>-CsHs)2.[1] This bright green, paramagnetic solid has
been a subject of enduring academic interest since its first synthesis in 1953, shortly after the
discovery of ferrocene.[1][2] While it currently has no large-scale practical applications, its
unique electronic structure and reactivity make it a valuable tool in various research areas,
including catalysis and materials science.[1][2] This guide provides a comprehensive overview
of the chemical formula, structure, properties, and synthesis of NiCpz, with a focus on
guantitative data and detailed experimental protocols.

Chemical Formula and Structure

Nickelocene consists of a central nickel atom sandwiched between two parallel
cyclopentadienyl (Cp) rings.[1] The nickel atom is in the +2 oxidation state, and each
cyclopentadienyl ligand is a planar, aromatic anion (CsHs™).[1]

Molecular Structure

In the solid state, nickelocene adopts a staggered conformation, belonging to the Dsd point
group.[1] However, in the gas phase or in solution, it can also exist in an eclipsed conformation
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(Dsh symmetry).[2] The key structural parameters determined by X-ray crystallography are
summarized in the table below.

Parameter Value Reference

Ni-C bond distance ~2.185 A (at 101 K) [2]

C-C bond distance (in Cpring)  Varies

Symmetry (solid state) Dsd [1]

Symmetry (gas phase/solution)  Dsh [2]

Physicochemical Properties

Nickelocene exhibits a range of interesting physical and chemical properties, largely dictated
by its 20-valence electron count, which makes it an electron-rich and paramagnetic species.[2]

Property Value Reference
Molar Mass 188.88 g/mol [1]
Appearance Bright green crystalline solid [1]
Melting Point 173-174 °C [2]
Magnetic Moment ~2.89 BM [2]

- Soluble in organic solvents
Solubility _ [2]
(benzene, diethyl ether, THF)

N Air-sensitive, especially in
Stability solution [2]

Spectroscopic Data

The paramagnetic nature of nickelocene significantly influences its spectroscopic properties,
particularly its NMR spectra.

NMR Spectroscopy
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Due to the presence of two unpaired electrons, the *H NMR spectrum of nickelocene displays
a single, broad resonance at a highly shifted value.

Nucleus Chemical Shift ()

H ~-252 ppm

The 13C NMR spectrum is also affected by paramagnetism, resulting in broad signals.

Vibrational Spectroscopy

The key infrared (IR) and Raman active vibrational modes of nickelocene are associated with
the cyclopentadienyl rings and the metal-ligand framework.

Wavenumber (cm~—2) Assignment Spectroscopy
~3100 C-H stretching IR, Raman
~1410 C-C stretching IR, Raman
~1110 C-H in-plane bending IR, Raman
~1000 C-H in-plane bending IR, Raman
~800 C-H out-of-plane bending IR, Raman
~400 Ni-Cp stretch IR, Raman

Mass Spectrometry

The electron ionization mass spectrum of nickelocene is characterized by the molecular ion
peak and subsequent fragmentation corresponding to the loss of cyclopentadienyl rings.
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miz Fragment

188 [Ni(CsHs)2]* (Molecular lon)
123 [Ni(CsHs)]*

65 [CsHs]*

58 [Ni]*

Experimental Protocols
Synthesis of Nickelocene

A modern and reliable method for the synthesis of nickelocene involves the reaction of a
nickel(ll) salt with sodium cyclopentadienide.[1]

Materials:
o Hexaamminenickel(ll) chloride ([Ni(NH3s)e]ClI2)

Sodium metal

Cyclopentadiene (freshly cracked from dicyclopentadiene)

Tetrahydrofuran (THF), anhydrous

Diatomaceous earth

Helium or Argon gas (for inert atmosphere)
Procedure:

o Preparation of Sodium Cyclopentadienide: Under an inert atmosphere, freshly cracked
cyclopentadiene is added to a suspension of sodium metal in anhydrous THF. The reaction is
stirred until all the sodium has reacted.

» Reaction with Nickel Salt: The solution of sodium cyclopentadienide is then slowly added to a

suspension of hexaamminenickel(ll) chloride in THF.
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» Reflux: The reaction mixture is heated to a gentle reflux for approximately 2 hours, during
which the color of the solution will turn dark green.

« Filtration and Solvent Removal: After cooling to room temperature, the reaction mixture is
filtered through a pad of diatomaceous earth to remove solid byproducts. The solvent is then
removed from the filtrate under vacuum.

 Purification by Sublimation: The crude nickelocene is purified by sublimation under high
vacuum at around 80 °C to yield bright green crystals.

Safety Precautions:

» Nickelocene and its precursors are toxic and should be handled with appropriate personal
protective equipment in a well-ventilated fume hood.

e Sodium metal is highly reactive and pyrophoric; it must be handled under an inert
atmosphere.

e Cyclopentadiene has a strong, unpleasant odor and should be handled in a fume hood.

Applications and Workflows

Nickelocene serves as a precursor in several important applications, including catalysis and
materials science.

Catalysis: C-H Functionalization

Nickelocene can be used as a precatalyst in C-H functionalization reactions, which are
powerful tools for the synthesis of complex organic molecules. The active catalytic species is
typically a Ni(0) complex generated in situ.
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Catalytic cycle for Ni-catalyzed C-H functionalization.

Materials Science: Chemical Vapor Deposition (CVD) of
Nickel Thin Films

Nickelocene is a volatile precursor suitable for the deposition of nickel thin films via chemical
vapor deposition (CVD).[3] The process involves the thermal decomposition of gaseous NiCp2

on a heated substrate.[3]

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b1250391?utm_src=pdf-body-img
https://www.benchchem.com/product/b1250391?utm_src=pdf-body
https://www.researchgate.net/publication/41087373_Stacked_Nickelocenes_Synthesis_Structural_Characterization_and_Magnetic_Properties
https://www.researchgate.net/publication/41087373_Stacked_Nickelocenes_Synthesis_Structural_Characterization_and_Magnetic_Properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Substrate Surface

NiCp2z(ads)

Thermal Decomposition)

Ni(ads) Cp(ads)

Adsorption

Film Growth Desorption

Ni thin film Cp(g) NiCp2(9)

Click to download full resolution via product page

Workflow for Ni thin film deposition from NiCp2 via CVD.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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